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Compound of Interest

Compound Name:
N-[3-(acetylamino)phenyl]-3-

chloropropanamide

CAS No.: 900711-15-1

Cat. No.: B1346765

Get Quote

This technical guide provides a comprehensive overview of the chemical compound 3-chloro-

N-(3-acetamidophenyl)propanamide, including its nomenclature, physicochemical properties, a

detailed synthesis protocol, and potential applications. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Identity and Nomenclature
The compound with the common name N-[3-(acetylamino)phenyl]-3-chloropropanamide is

systematically named according to the International Union of Pure and Applied Chemistry

(IUPAC) nomenclature as 3-chloro-N-(3-acetamidophenyl)propanamide.

The name is derived as follows:

Propanamide: The core structure is a three-carbon amide.

3-chloro-: A chlorine atom is substituted at the third carbon atom of the propanamide

backbone.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1346765#bc-rfq
https://www.benchchem.com/product/b1346765/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-chloro-n-3-acetamidophenyl-propanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-(3-acetamidophenyl)-: A substituted phenyl group is attached to the nitrogen atom of the

amide. The phenyl ring itself is substituted at the 3-position with an acetamido (acetylamino)

group.

Structural Representation:
Caption: 2D Structure of 3-chloro-N-(3-acetamidophenyl)propanamide.

Chemical Identifiers
Identifier Value

IUPAC Name 3-chloro-N-(3-acetamidophenyl)propanamide

Molecular Formula C11H13ClN2O2

Molecular Weight 240.69 g/mol

Canonical SMILES CC(=O)NC1=CC(=CC=C1)NC(=O)CCCl

InChI Key
(Predicted) YWJGEJRMELZJCN-

UHFFFAOYSA-N

CAS Number Not assigned

Physicochemical Properties (Predicted)
Experimental data for 3-chloro-N-(3-acetamidophenyl)propanamide is not readily available in

public databases. The following properties are estimated based on its structure and data from

analogous compounds.
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Property Predicted Value Notes

Melting Point 140-160 °C
Based on similar aromatic

amides.

Boiling Point > 400 °C (decomposes)

High boiling point expected

due to hydrogen bonding and

molecular weight.

Solubility

Soluble in DMSO, DMF, and

methanol. Sparingly soluble in

water.

Polarity suggests solubility in

polar organic solvents.

pKa ~16-18 (amide N-H)
Typical pKa for a secondary

amide proton.

LogP ~1.5 - 2.5
Calculated based on fragment

contributions.

Synthesis Protocol
The synthesis of 3-chloro-N-(3-acetamidophenyl)propanamide is most efficiently achieved

through the acylation of 3'-aminoacetanilide with 3-chloropropionyl chloride. This is a standard

nucleophilic acyl substitution reaction.

Reaction Scheme:

3'-Aminoacetanilide + 3-Chloropropionyl chloride -> 3-chloro-N-(3-acetamidophenyl)propanamide

Click to download full resolution via product page

Caption: Synthesis of 3-chloro-N-(3-acetamidophenyl)propanamide.

Causality Behind Experimental Choices:
Solvent: A polar aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) is

chosen to dissolve the reactants without participating in the reaction.
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Base: A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is

essential to neutralize the hydrochloric acid byproduct, driving the reaction to completion and

preventing protonation of the starting amine.

Temperature: The reaction is initiated at a low temperature (0 °C) to control the exothermic

nature of the acylation and minimize potential side reactions. It is then allowed to warm to

room temperature to ensure the reaction proceeds to completion.

Step-by-Step Methodology:
Preparation: To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or

argon), add 3'-aminoacetanilide (1.0 eq.). Dissolve the starting material in anhydrous

dichloromethane (DCM).

Addition of Base: Add triethylamine (1.1 eq.) to the solution and stir for 5 minutes.

Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

Acylation: Slowly add a solution of 3-chloropropionyl chloride (1.05 eq.) in anhydrous DCM to

the reaction mixture dropwise over 15-20 minutes.

Reaction: After the addition is complete, allow the reaction to warm to room temperature and

stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction by adding saturated aqueous sodium

bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

recrystallization or column chromatography on silica gel.

Analytical Characterization (Predicted)
The structure of the synthesized 3-chloro-N-(3-acetamidophenyl)propanamide can be

confirmed using standard analytical techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Expected Observations

¹H NMR

- Aromatic protons in the range of 7.0-8.0 ppm. -

Amide protons as singlets or broad singlets. -

Methylene protons adjacent to the chlorine and

carbonyl groups as triplets. - Acetyl methyl

protons as a singlet around 2.1 ppm.

¹³C NMR

- Carbonyl carbons in the range of 165-175

ppm. - Aromatic carbons in the range of 110-140

ppm. - Methylene carbons and the acetyl methyl

carbon in the aliphatic region.

IR Spectroscopy

- N-H stretching vibrations around 3300 cm⁻¹. -

C=O stretching vibrations for both amide groups

around 1650-1680 cm⁻¹. - Aromatic C-H and

C=C stretching vibrations. - C-Cl stretching

vibration.

Mass Spectrometry

- Molecular ion peak (M+) and/or protonated

molecular ion peak ([M+H]+) corresponding to

the molecular weight. - Characteristic isotopic

pattern for a chlorine-containing compound.

Potential Applications and Rationale
While specific applications for 3-chloro-N-(3-acetamidophenyl)propanamide are not widely

documented, its structure suggests several potential uses in research and development:

Medicinal Chemistry Building Block: The presence of a reactive chloropropyl group allows for

further functionalization through nucleophilic substitution reactions. This makes it a valuable

intermediate for the synthesis of more complex molecules with potential biological activity.

The acetamidophenyl moiety is a common feature in many pharmaceutical compounds.

Linker Molecule: The bifunctional nature of the molecule (the chloro group and the potential

for modification of the aromatic ring) makes it a candidate for use as a linker in the

development of bioconjugates or functional materials.
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Precursor for Heterocyclic Synthesis: The chloropropanamide moiety can be utilized in

cyclization reactions to form various heterocyclic ring systems, which are of significant

interest in drug discovery.

Safety and Handling
The safety profile of 3-chloro-N-(3-acetamidophenyl)propanamide has not been formally

established. However, based on the reactivity of its functional groups and data from similar

compounds, the following precautions should be taken:

Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat.

Toxicity: Assumed to be harmful if swallowed, inhaled, or in contact with skin. The

chloropropyl group is a potential alkylating agent.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents and strong bases.

Logical Relationships and Workflow
The following diagram illustrates the logical flow from starting materials to the final product and

its potential utility.
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Caption: Logical workflow for the synthesis and application of the title compound.
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acetamidophenyl)propanamide]. BenchChem, [2026]. [Online PDF]. Available at:
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chloro-n-3-acetamidophenyl-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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